3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol

• IUPAC Name: 3-[(2,6-dichlorophenoxy)methyl]oxan-3-ol
• InChI: InChI=1S/C12H14Cl2O3/c13-9-3-1-4-10(14)11(9)17-8-12(15)5-2-6-16-7-12/h1,3-4,15H,2,5-8H2
• InChI Key: NTESQIVHARHNMV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(COC2=C(C=CC=C2Cl)Cl)O
• Molecular Formula: C12H14Cl2O3
• Molecular Weight: 277.14 g/mol

Description

3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol is a chemical compound of significant interest in organic and medicinal chemistry research. This molecule features a oxan-3-ol (tetrahydropyran-3-ol) core structure, a common scaffold in bioactive molecules, which is functionalized with a (2,6-dichlorophenoxy)methyl group. The presence of the dichlorophenoxy moiety is a key structural feature found in various compounds with reported biological activity, suggesting its potential as a valuable intermediate for the synthesis of novel active ingredients . Researchers can utilize this compound as a versatile building block for the development of new pharmaceutical candidates or agrochemicals, particularly in exploring structure-activity relationships. Its molecular framework allows for further synthetic modification, making it a flexible starting point for creating diverse chemical libraries. The compound is provided as a high-purity, colorless oily liquid, consistent with related structural analogs . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. It is the responsibility of the researcher to ensure safe handling and compliance with all applicable local, national, and international regulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol typically involves the reaction of 2,6-dichlorophenol with an appropriate oxirane derivative under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions, including temperature and solvent, are optimized to achieve high yield and purity of the desired product .

Industrial Production Methods

Industrial production of 3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent product quality. The use of catalysts and advanced purification techniques, such as distillation and crystallization, further enhances the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can replace the dichlorophenoxy group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydroxide (NaOH) and potassium tert-butoxide (KOtBu) facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound exhibits antimicrobial properties, making it useful in the development of new antibiotics.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol involves its interaction with specific molecular targets. The dichlorophenoxy group is known to disrupt cellular processes by interfering with enzyme activity and membrane integrity. This disruption leads to the inhibition of microbial growth and other biological effects.

Comparison with Similar Compounds

(3R,4R)-4-(Hydroxymethyl)oxan-3-ol

• Structure : Oxane ring with hydroxymethyl (-CH₂OH) and hydroxyl (-OH) groups at positions 3 and 4, respectively.
• Molecular Formula : C₆H₁₂O₃.
• Molecular Weight : 132.16 g/mol.
• Physical State : Clear, pale liquid with ≥95% purity.
• Applications : Versatile building block in organic synthesis and polymer chemistry due to its stereochemical configuration and hydroxyl groups .
• Key Differences: Lacks the dichlorophenoxy group, resulting in lower lipophilicity compared to the target compound.

[3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol

• Structure : Oxazole ring substituted with a 2,6-dichlorophenyl group, a methyl group at position 5, and a hydroxymethyl group at position 4.
• CAS Number : 175204-38-3.
• Physical State : Solid (exact form unspecified).
• Key Differences : The oxazole heterocycle introduces aromaticity and planar geometry, differing from the saturated oxane ring. The dichlorophenyl group enhances electrophilic reactivity, which may influence biological targeting.

3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-3-oxopropanal O-(2,6-dichlorobenzyl)oxime

• Structure : Complex oxime derivative with dual dichlorobenzyl groups and a ketone moiety.
• Synonym: AKOS005093315.
• Applications : Likely explored for antifungal or pesticidal activity due to the dichlorobenzyl and oxime functionalities, common in agrochemicals .
• Key Differences : The oxime group (-N-O-) and ketone provide distinct hydrogen-bonding and redox properties compared to the alcohol and ether groups in the target compound.

[3-(3-Chlorophenyl)-1,2-oxazol-5-yl]methanamine

• Structure : Oxazole ring with a 3-chlorophenyl group and a methanamine (-CH₂NH₂) substituent.
• Applications: Potential use in medicinal chemistry, as amines are common pharmacophores. The chlorine atom may enhance metabolic stability .
• Key Differences : The amine group introduces basicity and nucleophilicity, contrasting with the alcohol’s acidity in the target compound.

Comparative Analysis Table

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Physical State	Applications/Notes
3-[(2,6-Dichlorophenoxy)methyl]oxan-3-ol	Not provided	Oxane ring, dichlorophenoxy, -OH	~248.07 (estimated)	Not reported	Hypothesized use in agrochemicals
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol	C₆H₁₂O₃	Oxane ring, -CH₂OH, -OH	132.16	Liquid	Organic synthesis, polymer chemistry
[3-(2,6-Dichlorophenyl)-5-methyl-oxazol-4-yl]methanol	C₁₁H₈Cl₂NO₂	Oxazole, dichlorophenyl, -CH₂OH	272.10	Solid	Requires safety precautions
3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-3-oxopropanal oxime	C₂₃H₁₆Cl₄N₂O₃	Oxime, dichlorobenzyl, ketone	516.20	Not reported	Antifungal/agrochemical potential
[3-(3-Chlorophenyl)-oxazol-5-yl]methanamine	Not provided	Oxazole, chlorophenyl, -CH₂NH₂	~208.67 (estimated)	Not reported	Medicinal chemistry applications

Key Findings and Insights

• Functional Group Impact : Alcohol groups (as in the target compound) offer hydrogen-bonding sites for target interactions, whereas amines (e.g., in [3-(3-chlorophenyl)oxazol-5-yl]methanamine) enable salt formation and basicity .
• Synthetic Challenges : Synthesis of dichlorophenyl ethers (as in ) often requires careful control of reaction conditions (e.g., meta-chloroperoxybenzoic acid for epoxidation) to avoid side reactions .

Q & A

Q. How can researchers ensure reproducibility in synthesizing and testing this compound across laboratories?

• Methodological Answer : Publish detailed protocols with exact reagent grades, equipment specifications (e.g., NMR magnet strength), and raw data repositories. Use interlaboratory validation studies to identify critical control points (e.g., reaction time, purification steps) .